Cas no 38130-69-7 (7-chloro-2-methyl-2h-indazole)

• Product Name: 7-chloro-2-methyl-2h-indazole
• CAS No: 38130-69-7
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 1488411
• PubChem ID: 53421197
• Update Time: 2025-04-21

7-chloro-2-methyl-2h-indazole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-methyl-2h-indazole
• NSC21408
• 4-chloro-2-methyl-7-nitro-2H-indazole
• 4-Chlor-7-nitro-2-methylindazol
• 1H-Indazole,4-chloro-7-nitro-
• 4-chloro-7-nitro-1(2)H-indazole
• 4-Chloro-7-nitro indazole
• AC1L5G8T
• 4-Chlor-7-nitro-1(2)H-indazol
• CTK4G7567
• 7-CHLORO-2-METHYLINDAZOLE
• DB-061944
• D97309
• 2H-Indazole, 7-chloro-2-methyl-
• SCHEMBL20665047
• 1216469-16-7
• W-205125
• BS-49759
• J-519195
• CS-0187260
• 38130-69-7

• Inchi： 1S/C8H7ClN2/c1-11-5-6-3-2-4-7(9)8(6)10-11/h2-5H,1H3
• InChI Key： NZUUPXABAFLXFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CN(C)N=C21

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų